Cas no 1780216-78-5 (2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid
• CAS No: 1780216-78-5
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 6491057
• PubChem ID: 82412163
• Update Time: 2025-07-23

2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid
• EN300-1746363
• 1780216-78-5
• SCHEMBL13451803

• Inchi： 1S/C6H5NO3S/c1-3-7-2-4(11-3)5(8)6(9)10/h2H,1H3,(H,9,10)
• InChI Key： KZWDRDUMZUQYJB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C(=O)O)=O

Computed Properties

• Exact Mass: 170.99901420g/mol
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid

Professional Introduction to 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic Acid (CAS No. 1780216-78-5)

2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid, with the chemical formula C₆H₇NO₃S, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a thiazole ring and an acetoacetate moiety makes it a versatile scaffold for the development of novel bioactive molecules.

The CAS number 1780216-78-5 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The thiazole core is a well-known pharmacophore found in numerous biologically active compounds, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a methyl group at the 2-position of the thiazole ring and an oxoacetic acid functional group at the 2-position introduces additional reactivity and potential biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid with greater precision. These studies suggest that the compound may exhibit inhibitory effects on various enzymatic pathways, making it a promising candidate for drug discovery. Specifically, the thiazole ring has been shown to interact with metal ions, which could be exploited for therapeutic applications in metalloproteinase inhibition.

In vitro studies have demonstrated that derivatives of this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The acetoacetate moiety is particularly interesting as it can undergo various transformations, such as decarboxylation or condensation reactions, leading to the formation of more complex molecules with enhanced biological activity.

The synthesis of 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between thiazole derivatives and ketones or aldehydes, followed by functional group modifications. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency of the synthesis.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for neurological disorders. The thiazole scaffold has been reported to cross the blood-brain barrier, suggesting that derivatives of 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid could be used to deliver therapeutic agents directly to brain tissues. Additionally, preliminary studies indicate that the compound may interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of this compound in cancer research. The ability of thiazole derivatives to induce apoptosis in cancer cells has been well-documented. By incorporating the oxoacetic acid functional group, researchers aim to enhance these effects while minimizing toxicity to healthy cells. Preclinical trials have shown promising results in animal models, suggesting that further investigation is warranted.

The role of 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid in metabolic research is also noteworthy. The compound's structure resembles intermediates involved in various metabolic pathways, including glycolysis and the tricarboxylic acid cycle. This similarity suggests that it may influence metabolic processes by interacting with key enzymes such as pyruvate kinase or citrate synthase. Such interactions could have implications for treating metabolic disorders like diabetes and obesity.

Environmental scientists have also begun exploring the potential applications of this compound in bioremediation efforts. Certain derivatives of thiazole have been found to exhibit antimicrobial properties, making them useful in controlling bacterial growth in contaminated water sources. Additionally, the stability and reactivity of 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid under various environmental conditions make it a candidate for use in developing eco-friendly chemical processes.

In conclusion, 2-(2-methyl-1,3-thiazol-5-yl)-2-oxoacetic acid (CAS No. 1780216-78-5) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, particularly in areas such as anti-inflammatory therapy, neurology, and oncology. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and therapeutic innovation is likely to grow.